Cas no 2137135-74-9 ((3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride)

• Product Name: (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride
• CAS No: 2137135-74-9
• MF: C₁₂H₁₅ClN₄O
• MW: 266.726701021194
• CID: 4639684
• PubChem ID: 132351056
• Update Time: 2025-06-10

(3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-5-(3-Phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-3-ol
• (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride

• Inchi： 1S/C12H14N4O.ClH/c17-9-6-10(13-7-9)12-14-11(15-16-12)8-4-2-1-3-5-8;/h1-5,9-10,13,17H,6-7H2,(H,14,15,16);1H/t9-,10+;/m1./s1
• InChI Key： YZRZVQUATBGXLE-UXQCFNEQSA-N
• SMILES： O[C@H]1CN[C@H](C2=NN=C(C3C=CC=CC=3)N2)C1.Cl

Additional information on (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride

Introduction to (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 2137135-74-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 2137135-74-9) stands out as a compound of significant interest due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that have garnered attention for their utility in modulating various biological pathways, making it a subject of extensive study in academic and industrial research settings.

The name of the compound itself provides valuable insights into its chemical structure. The presence of the pyrrolidin-3-ol moiety suggests a cyclic amine with an alcohol functional group, which is often associated with compounds exhibiting pharmacological activity. The (3R,5S) stereochemistry indicates specific spatial arrangements of atoms, which can significantly influence the compound's interactions with biological targets. Additionally, the 5-(5-phenyl-1H-1,2,4-triazol-3-yl) substituent introduces a triazol ring system linked to a phenyl group, further enhancing the complexity and potential versatility of the molecule.

In recent years, there has been growing interest in the development of novel scaffolds that can interact with biological targets in unique ways. The triazole ring is particularly noteworthy in this context, as it has been shown to exhibit a wide range of biological activities due to its ability to form stable hydrogen bonds and participate in π-stacking interactions. The phenyl group attached to the triazole ring adds another layer of functionality, potentially influencing solubility and metabolic stability. Together, these structural elements contribute to the compound's overall pharmacological profile.

One of the most compelling aspects of (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride is its potential application in the treatment of various diseases. Current research suggests that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. For instance, studies have indicated that analogs containing similar triazol-pyrrolidine motifs can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By targeting these pathways, the compound holds promise for developing therapies aimed at reducing inflammation and related symptoms.

Furthermore, the dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it directly impacts bioavailability and therapeutic efficacy. The salt form also improves stability during storage and transportation, ensuring that the compound remains effective over time.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in understanding how (3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol dihydrochloride interacts with target proteins. These studies have revealed potential binding sites on enzymes such as kinases and phosphodiesterases, suggesting that the compound may have therapeutic effects beyond inflammation modulation.

The synthesis of this compound represents another area of innovation within synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric catalysis have been employed to achieve the desired stereochemistry at key stereocenters. This level of synthetic precision is crucial for developing compounds with predictable biological behavior.

In conclusion,(3R,5S)-5-(5-phenyl-1H-1,2,4-triazol-3-yloxy)piperolidin 3 - ol dihydrochloride (CAS No. 2137135 - 74 - 9) is a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, this compound will likely play an important role in shaping future therapeutic strategies.